Cas no 2229124-99-4 (3-methyl-3-{pyrazolo1,5-apyrimidin-2-yl}butan-1-amine)

• Product Name: 3-methyl-3-{pyrazolo1,5-apyrimidin-2-yl}butan-1-amine
• CAS No: 2229124-99-4
• MF: C₁₁H₁₆N₄
• MW: 204.271541595459
• CID: 6299521
• PubChem ID: 165688070
• Update Time: 2025-05-19

3-methyl-3-{pyrazolo1,5-apyrimidin-2-yl}butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-{pyrazolo1,5-apyrimidin-2-yl}butan-1-amine
• EN300-1745960
• 2229124-99-4
• 3-methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yl}butan-1-amine

• Inchi： 1S/C11H16N4/c1-11(2,4-5-12)9-8-10-13-6-3-7-15(10)14-9/h3,6-8H,4-5,12H2,1-2H3
• InChI Key： BBBHAVKDFJWHIA-UHFFFAOYSA-N
• SMILES： N1=C(C=C2N=CC=CN12)C(C)(C)CCN

Computed Properties

• Exact Mass: 204.137496527g/mol
• Monoisotopic Mass: 204.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.2Ų

Additional information on 3-methyl-3-{pyrazolo1,5-apyrimidin-2-yl}butan-1-amine

3-Methyl-3-{Pyrazolo[1,5-A]Pyrimidin-2-Yl}Butan-1-Amine: A Comprehensive Overview

3-Methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yl}butan-1-amine, also known by its CAS number 2229124-99-4, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 3-methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yl}butan-1-amine is characterized by a pyrazolo[1,5-a]pyrimidine ring system fused with a butanamine backbone. The pyrazolo[1,5-a]pyrimidine moiety is a heterocyclic aromatic structure that contributes to the compound's stability and reactivity. The presence of the methyl group and the amine functionality further enhances its versatility in chemical reactions. This structure makes it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 3-methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yl}butan-1-amine as a precursor for developing bioactive molecules. Researchers have explored its role in the synthesis of kinase inhibitors, which are critical in anticancer drug development. The compound's ability to form hydrogen bonds and its aromaticity make it an ideal candidate for targeting specific protein kinases involved in cellular signaling pathways.

In addition to its pharmaceutical applications, 3-methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yl}butan-1-amine has shown promise in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Recent advancements in thin-film transistor technology have incorporated similar compounds to enhance device performance, suggesting that this compound could play a pivotal role in future innovations.

The synthesis of 3-methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yl}butanamine involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine ring system. This is followed by alkylation or substitution reactions to introduce the butanamine chain and methyl group. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

CAS No 2229124 99 4, as it is often referenced by its CAS number, has also been studied for its environmental impact. Researchers have evaluated its biodegradability and toxicity profiles to ensure safe handling and disposal. These studies are crucial for compliance with regulatory standards and for minimizing ecological risks associated with its use.

In conclusion, 3-methyl-3-{pyrazolo[1,5-a]pyrimidin-e-y}l}butanamine